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Compound of Interest

Compound Name: 3-Indoleacrylic acid-d4

Cat. No.: B15614378 Get Quote

Essential Safety and Handling Guide for 3-
Indoleacrylic acid-d4
This guide provides immediate, essential safety and logistical information for handling 3-
Indoleacrylic acid-d4 in a laboratory setting. The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals by outlining detailed

operational and disposal plans.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Indoleacrylic acid-d4 should be handled with care, assuming hazards similar to its non-

deuterated counterpart. The compound is known to cause skin, eye, and respiratory tract

irritation.[1][2] The toxicological properties have not been fully investigated, warranting a

cautious approach.[1]

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[3] An eyewash station and safety

shower must be readily accessible.

Personal Protective Equipment (PPE): The following PPE is mandatory when handling 3-
Indoleacrylic acid-d4:
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before use and

change them frequently,

especially if contaminated.

Eye and Face Protection Safety goggles or glasses

Chemical splash goggles that

meet OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166 are required

to protect against dust and

splashes.[3]

Body Protection
Laboratory coat or disposable

gown

A long-sleeved lab coat or a

disposable gown should be

worn to prevent skin contact.

[3]

Respiratory Protection N95 respirator or higher

A NIOSH-approved respirator

should be used when handling

the powder outside of a

containment device to prevent

inhalation of airborne particles.

[3]

Operational Plan: Step-by-Step Handling
Procedures

Preparation:

Before handling, ensure all necessary PPE is donned correctly.

Designate a specific area for handling 3-Indoleacrylic acid-d4, preferably within a

chemical fume hood.
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Have spill cleanup materials readily available.

Handling:

Avoid generating dust when weighing or transferring the solid material.

Use appropriate tools (e.g., spatulas) to handle the compound.

Keep the container tightly closed when not in use.[3]

Wash hands thoroughly after handling, even if gloves were worn.[3]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3]

Store away from incompatible materials such as strong oxidizing agents and strong acids.

[1]

Accidental Release Measures:

In case of a spill, evacuate the area if necessary.

Wear appropriate PPE, including respiratory protection, during cleanup.

Carefully sweep up the solid material, avoiding dust generation, and place it into a sealed

container for disposal.

Clean the spill area with a suitable solvent and dispose of the cleaning materials as

hazardous waste.

Disposal Plan
All waste containing 3-Indoleacrylic acid-d4 must be treated as hazardous waste and

disposed of according to institutional and local regulations.

Waste Segregation:
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Collect all solid waste, including contaminated PPE and spill cleanup materials, in a

designated, labeled hazardous waste container.

Do not mix with other waste streams.

Containerization:

Use a compatible, leak-proof container for waste collection.

The container must be kept closed except when adding waste.[3]

Label the container clearly with "Hazardous Waste" and the chemical name.

Disposal:

Arrange for pickup and disposal by a licensed hazardous waste management company.

Contact your institution's Environmental Health and Safety (EHS) office for specific

procedures.

Do not dispose of 3-Indoleacrylic acid-d4 down the drain or in the regular trash.

Quantitative Data
The following table summarizes key quantitative data for 3-Indoleacrylic acid and its deuterated

analog.

Property 3-Indoleacrylic acid 3-Indoleacrylic acid-d4

Molecular Formula C₁₁H₉NO₂[1][4] C₁₁H₅D₄NO₂

Molecular Weight 187.19 g/mol [1][4] 191.22 g/mol [5]

Melting Point 180-186 °C[1][4] Not available

Appearance Yellow-beige powder[1] Not available

Solubility Soluble in water[1] Not available

Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for safely handling 3-Indoleacrylic
acid-d4 from receipt to disposal.
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Click to download full resolution via product page

Caption: Workflow for safe handling of 3-Indoleacrylic acid-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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